Cas no 81016-47-9 (1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-, 2-(4-methylphenyl)hydrazide)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-, 2-(4-methylphenyl)hydrazide
• CAS No: 81016-47-9
• MF: C₁₂H₁₃N₅O₃
• MW: 275.263321638107
• CID: 723196
• PubChem ID: 5746933
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-, 2-(4-methylphenyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-, 2-(4-methylphenyl)hydrazide
• 5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid 2-(4-methylphenyl)hydra zide
• 5-Methyl-N'-(4-methylphenyl)-4-nitro-1H-pyrazole-3-carbohydrazide
• 5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid 2-(4-methylphenyl)hydrazide
• DTXSID30230853
• 81016-47-9
• 1H-Pyrazole-3-carboxylic acid, 5-methyl-4-nitro-, 2-(4-methylphenyl)hydrazide

• Inchi： 1S/C12H13N5O3/c1-7-3-5-9(6-4-7)14-16-12(18)10-11(17(19)20)8(2)13-15-10/h3-6,14H,1-2H3,(H,13,15)(H,16,18)
• InChI Key： MHQVMSOAZKBBPC-UHFFFAOYSA-N
• SMILES： O=C(C1C(=C(C)NN=1)[N+](=O)[O-])NNC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 275.101839
• Monoisotopic Mass: 275.101839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 2.3

Experimental Properties

• Density: 1.425
• Boiling Point: 493.7°C at 760 mmHg
• Flash Point: 252.4°C
• Refractive Index: 1.682